Cas no 3197-42-0 ((S)-2-Methylpiperidine)

• Product Name: (S)-2-Methylpiperidine
• CAS No: 3197-42-0
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD01862169
• CID: 43921
• PubChem ID: 6427443
• Update Time: 2025-10-07

(S)-2-Methylpiperidine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methylpiperidine
• (2S)-2-methylpiperidine
• (S)-(+)-2-METHYLPIPERIDINE
• Piperidin,2e-methyl
• S-2-methyl-piperidinedihydrochloride
• 2-Pipecoline,(S)-(+)- (8CI)
• Piperidine, 2-methyl-, (S)-
• (+)-2-Methylpiperidine
• CS-0145867
• (S)-2-methyl-piperidine
• 3197-42-0
• EN300-208271
• Piperidin, 2e-methyl
• s-2-methylpiperidine
• MFCD01862169
• (A+/-)-2-methyl-piperidine
• Piperidine, 2-methyl-, (2S)-
• AM81342
• AC-15354
• NS00094149
• (S)-(+)-2-Methylpiperidine, 97%
• (S)-2-methyl piperidine
• A5761
• AKOS006347631
• alpha-Pipecoline (2-Methylpiperidine

• MDL： MFCD01862169
• Inchi： 1S/C6H13N/c1-6-4-2-3-5-7-6/h6-7H,2-5H2,1H3/t6-/m0/s1
• InChI Key： NNWUEBIEOFQMSS-LURJTMIESA-N
• SMILES： N1CCCC[C@@H]1C

Computed Properties

• Exact Mass: 99.10480
• Monoisotopic Mass: 99.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 52.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 0.823 g/mL at 25 °C(lit.)
• Melting Point: -31.69°C (estimate)
• Boiling Point: 117-121 °C(lit.)
• Flash Point: Fahrenheit: 59 ° f < br / > Celsius: 15 ° C < br / >
• Refractive Index: n20/D 1.446(lit.)
• PSA: 12.03000
• LogP: 1.47720
• Specific Rotation: 35° (c=3.5, in hexane)
• Optical Activity: [α]20/D +35°, c = 3.5 in hexane

(S)-2-Methylpiperidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：Store at room temperature
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (S)-2-Methylpiperidine

(S)-2-Methylpiperidine (CAS No. 3197-42-0): A Comprehensive Overview

(S)-2-Methylpiperidine (CAS No. 3197-42-0) is a chiral organic compound that belongs to the piperidine family. This compound is widely recognized for its significant role in various fields, including pharmaceuticals, chemical synthesis, and materials science. The chiral nature of (S)-2-Methylpiperidine makes it particularly valuable in the development of enantiomerically pure drugs, which are essential for optimizing therapeutic efficacy and minimizing side effects.

The structure of (S)-2-Methylpiperidine consists of a six-membered piperidine ring with a methyl group attached to the second carbon atom. This unique configuration imparts specific chemical and physical properties that are crucial for its applications. Recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for the production of (S)-2-Methylpiperidine, making it more accessible for research and industrial use.

In the pharmaceutical industry, (S)-2-Methylpiperidine has gained attention as a key intermediate in the synthesis of several important drugs. For instance, it is used in the production of analgesics, anti-inflammatory agents, and central nervous system (CNS) modulators. The ability to control the chirality of this compound ensures that the final drug products meet stringent regulatory standards for purity and safety.

One notable application of (S)-2-Methylpiperidine is in the synthesis of (R)-Pregabalin, an FDA-approved drug used to treat neuropathic pain, epilepsy, and generalized anxiety disorder. The enantiomeric purity of (R)-Pregabalin is critical for its therapeutic effectiveness, and (S)-2-Methylpiperidine plays a pivotal role in ensuring this purity during the synthetic process.

Recent studies have also explored the potential of (S)-2-Methylpiperidine in developing novel therapeutic agents. For example, researchers at the University of California, Los Angeles (UCLA) have investigated its use as a scaffold for designing small molecules that target specific protein-protein interactions involved in cancer and neurodegenerative diseases. These studies highlight the versatility and potential of (S)-2-Methylpiperidine in advancing drug discovery and development.

In addition to its pharmaceutical applications, (S)-2-Methylpiperidine is also used in various chemical reactions as a chiral catalyst or ligand. Its ability to influence reaction outcomes through enantioselective catalysis has made it an essential tool in asymmetric synthesis. This property is particularly valuable in the production of fine chemicals and advanced materials where precise control over molecular structure is required.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that (S)-2-Methylpiperidine has a relatively low environmental impact compared to many other organic compounds. Its biodegradability and low toxicity make it a more sustainable choice for industrial processes, aligning with global efforts to reduce environmental pollution.

In conclusion, (S)-2-Methylpiperidine (CAS No. 3197-42-0) is a versatile and valuable compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chiral structure and favorable properties make it an essential component in the development of enantiomerically pure drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry and biotechnology.